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Compound of Interest

Compound Name: 2-Fluoro-3-nitroaniline

Cat. No.: B1329601

Application Note and Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety guidelines, handling procedures, and storage protocols
for 2-Fluoro-3-nitroaniline (CAS No. 21397-11-5). Adherence to these guidelines is crucial to
ensure a safe laboratory environment and minimize risks associated with the handling of this
chemical.

Chemical Identification and Properties

2-Fluoro-3-nitroaniline is a fluorinated aromatic amine that serves as a building block in
organic synthesis. A summary of its key properties is presented in the table below.

Property Value Reference
CAS Number 21397-11-5 [1]
Molecular Formula CeHsFN202 [2]
Molecular Weight 156.11 g/mol [1]
Appearance Solid

Melting Point 114-116 °C [1]

Storage Temperature 2-8°C [2]
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Hazard Identification and Classification

2-Fluoro-3-nitroaniline is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class

Hazard Statement

Acute toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin irritation (Category 2)

H315: Causes skin irritation

Eye irritation (Category 2A)

H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-Fluoro-

3-nitroaniline to prevent exposure.

PPE

Specifications

Eye/Face Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved
respirator with an appropriate cartridge for

organic vapors and particulates should be used.

Handling and Storage Protocols

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.ambeed.com/products/21397-11-5.html
https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Handling

o Engineering Controls: All handling of solid 2-Fluoro-3-nitroaniline that may generate dust
should be performed in a certified chemical fume hood to minimize inhalation exposure.[4]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke
in areas where the chemical is handled. Wash hands thoroughly after handling.[4]

o Procedural Workflow for Handling:

Weighing:
Proceed to - Tare a sealed container
- Add compound inside fume hood
- Seal and re-weigh

Preparation:
- Don appropriate PPE
- Verify fume hood function

Transfer/Dispensing:
- Use spark-proof tools
- Minimize dust generation

Cleanup:
- Decontaminate work surfaces
- Dispose of waste properly

Proceed to After use

Click to download full resolution via product page

Workflow for handling solid 2-Fluoro-3-nitroaniline.

Storage

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[2] The recommended storage temperature is between 2°C and 8°C.[2]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.

Emergency Procedures
First-Aid Measures

The following first-aid measures should be taken in case of exposure.
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Exposure Route

First-Aid Protocol

If swallowed, call a POISON CENTER or

Ingestion doctor/physician if you feel unwell.[1] Rinse
mouth.
Move the person into fresh air and keep
Inhalation comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.
Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Accidental Release Measures

o Spill Cleanup: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Avoid generating dust.[4]

o Containment: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

» Disposal: Collect the spilled material and absorbent into a sealed, labeled container for

disposal as hazardous waste.[5] Do not allow the material to enter drains or waterways.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam

to extinguish a fire.[6]

e Hazardous Combustion Products: Combustion may produce toxic fumes, including nitrogen

oxides and hydrogen fluoride.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Disposal Considerations

¢ Waste Disposal: Dispose of 2-Fluoro-3-nitroaniline and any contaminated materials as
hazardous waste in accordance with federal, state, and local regulations.[5] Do not dispose
of in regular trash or down the drain.[5]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste.[5]

Experimental Protocol: General Procedure for Use
in Synthesis

The following is a general protocol for the use of 2-Fluoro-3-nitroaniline as a starting material
in a typical nucleophilic aromatic substitution reaction. This protocol should be adapted based
on the specific requirements of the intended reaction.

Objective: To provide a general workflow for the safe use of 2-Fluoro-3-nitroaniline in a
laboratory synthesis.

Materials:

2-Fluoro-3-nitroaniline

Reaction solvent (ensure compatibility)

Other reagents as required by the specific synthesis

Appropriate reaction vessel and work-up equipment
Procedure:

e Preparation: Set up the reaction apparatus within a certified chemical fume hood. Ensure all
glassware is dry and appropriate for the reaction scale.

» Reagent Addition:

o Under an inert atmosphere (if required by the reaction chemistry), add the desired amount
of 2-Fluoro-3-nitroaniline to the reaction vessel.
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o Add the solvent and other reagents sequentially as dictated by the specific synthetic
procedure.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique (e.g., TLC, LC-MS, GC-MS).

Work-up: Upon completion, quench the reaction and perform the work-up procedure as
required. This may involve extraction, washing, and drying of the organic phase.

Purification: Purify the crude product using a suitable method, such as column
chromatography, recrystallization, or distillation.

Waste Disposal: Collect all waste generated during the reaction and work-up in appropriately
labeled hazardous waste containers for disposal.
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General synthetic workflow using 2-Fluoro-3-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 21397-11-5 Cas No. | 2-Fluoro-3-nitroaniline | Apollo [store.apolloscientific.co.uk]

2. 21397-11-5|2-Fluoro-3-nitrobenzenamine|BLD Pharm [bldpharm.com]

3. 21397-11-5 | 2-Fluoro-3-nitroaniline | Fluorinated Building Blocks | Ambeed.com
[ambeed.com]

4. static.cymitquimica.com [static.cymitquimica.com]

5. benchchem.com [benchchem.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [Safety Guidelines for Handling and Storing 2-Fluoro-3-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329601#safety-guidelines-for-handling-and-storing-
2-fluoro-3-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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